Cas no 2168973-31-5 ({8-methyl-2-oxaspiro4.5decan-1-yl}methanesulfonamide)

• Product Name: {8-methyl-2-oxaspiro4.5decan-1-yl}methanesulfonamide
• CAS No: 2168973-31-5
• MF: C₁₁H₂₁NO₃S
• MW: 247.354342222214
• CID: 6184188
• PubChem ID: 165529005
• Update Time: 2025-06-10

{8-methyl-2-oxaspiro4.5decan-1-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {8-methyl-2-oxaspiro4.5decan-1-yl}methanesulfonamide
• EN300-1478847
• 2168973-31-5
• {8-methyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonamide

• Inchi： 1S/C11H21NO3S/c1-9-2-4-11(5-3-9)6-7-15-10(11)8-16(12,13)14/h9-10H,2-8H2,1H3,(H2,12,13,14)
• InChI Key： KVCHNYQISLJTHD-UHFFFAOYSA-N
• SMILES： S(CC1C2(CCO1)CCC(C)CC2)(N)(=O)=O

Computed Properties

• Exact Mass: 247.12421471g/mol
• Monoisotopic Mass: 247.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Additional information on {8-methyl-2-oxaspiro4.5decan-1-yl}methanesulfonamide

Introduction to {8-methyl-2-oxaspiro4.5decan-1-yl}methanesulfonamide (CAS No. 2168973-31-5)

{8-methyl-2-oxaspiro4.5decan-1-yl}methanesulfonamide} is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and sulfonamide functional group. This compound, identified by its CAS number 2168973-31-5, represents a promising candidate for further exploration in drug discovery and development. The spirocyclic structure, characterized by a central oxygen atom linking two rings, contributes to its distinct chemical properties and potential biological activities.

The molecular structure of {8-methyl-2-oxaspiro4.5decan-1-yl}methanesulfonamide incorporates a methanesulfonamide moiety, which is known for its role in enhancing the solubility and bioavailability of pharmaceutical compounds. This feature makes it an attractive scaffold for designing novel therapeutic agents. The presence of the methyl group at the 8-position further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential to exhibit diverse biological activities. Spirocycles are known for their rigidity and conformational stability, which can be advantageous in binding to biological targets with high specificity. The oxaspiro structure of {8-methyl-2-oxaspiro4.5decan-1-yl}methanesulfonamide has been studied for its potential applications in the development of kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

Current research in the field of medicinal chemistry has highlighted the importance of sulfonamide derivatives as pharmacophores. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two functional groups in {8-methyl-2-oxaspiro4.5decan-1-yl}methanesulfonamide suggests that it may possess multiple modes of action, making it a versatile candidate for therapeutic intervention.

One of the most compelling aspects of this compound is its potential to interact with biological targets in a unique manner due to its spirocyclic core. The oxygen atom in the spirocyclic structure can form hydrogen bonds with polar residues in proteins, while the sulfonamide group can engage in electrostatic interactions and π-stacking interactions with aromatic residues. This dual interaction mechanism could lead to high-affinity binding and improved selectivity over off-target proteins.

Recent computational studies have demonstrated that {8-methyl-2-oxaspiro4.5decan-1-yl}methanesulfonamide can effectively bind to the active sites of various kinases, including those involved in cancer pathways such as EGFR, VEGFR, and PDGFR. These kinases are critical mediators of cell proliferation and survival, making them attractive targets for anticancer therapy. The ability of this compound to inhibit these kinases could lead to novel therapeutic strategies for treating metastatic cancers.

The synthesis of {8-methyl-2-oxaspiro4.5decan-1-yl}methanesulfonamide presents several challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. The use of transition metal-catalyzed reactions has been particularly useful in forming the spirocyclic core, while protecting group strategies have been employed to ensure regioselective functionalization.

In conclusion, {8-methyl-2-oxaspiro4.5decan-1-yl}methanesulfonamide (CAS No. 2168973-31-5) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique spirocyclic framework and sulfonamide functional group make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics for cancer and inflammatory diseases. Further research is warranted to fully explore its biological activities and optimize its pharmacological properties.